Cas no 1217100-04-3 (5-[5-(2-Methyl-1,3-thiazol-4-yl)isoxazol-3-yl]-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 5-[5-(2-Methyl-1,3-thiazol-4-yl)isoxazol-3-yl]-1,3,4-oxadiazol-2(3H)-one
• CAS No: 1217100-04-3
• MF: C₉H₆N₄O₃S
• MW: 250.233939647675
• CID: 4686696
• Update Time: 2025-11-06

5-[5-(2-Methyl-1,3-thiazol-4-yl)isoxazol-3-yl]-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-[5-(2-Methyl-1,3-thiazol-4-yl)isoxazol-3-yl]-1,3,4-oxadiazol-2(3H)-one
• 5-(5-(2-Methylthiazol-4-yl)isoxazol-3-yl)-1,3,4-oxadiazol-2(3H)-one
• SBB055816
• 5-[5-(2-methyl-1,3-thiazol-4-yl)isoxazol-3-yl]-1,3,4-oxadiazolin-2-one
• 5-[5-(2-methyl-1,3-thiazol-4-yl)-1,2-oxazol-3-yl]-2,3-dihydro-1,3,4-oxadiazol-2-one

• Inchi： 1S/C9H6N4O3S/c1-4-10-6(3-17-4)7-2-5(13-16-7)8-11-12-9(14)15-8/h2-3H,1H3,(H,12,14)
• InChI Key： XQAIGOBGEQTVDN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CC(C2=NNC(=O)O2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles